Cas no 32174-36-0 ((R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate)

• Product Name: (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate
• CAS No: 32174-36-0
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 2196690
• Update Time: 2025-10-16

(R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• (R)-Hydroxy-(2-fluoro-phenyl)-acetic acid ethyl ester
• (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate
• METHYL (2R)-2-(2-FLUOROPHENYL)-2-HYDROXYACETATE
• Benzeneacetic acid, 2-fluoro-alpha-hydroxy-, methyl ester, (alphaR)-
• (R)-Hydroxy(2-fluorophenyl)acetic acid methyl ester

• Inchi： 1S/C9H9FO3/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,8,11H,1H3/t8-/m1/s1
• InChI Key： JLRHGNPNLVZNCD-MRVPVSSYSA-N
• SMILES： FC1C=CC=CC=1[C@H](C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 46.5

Additional information on (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate

Recent Advances in the Study of (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate (CAS: 32174-36-0)

The compound (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate (CAS: 32174-36-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate as a key intermediate in the synthesis of various bioactive molecules. Its chiral center and fluorophenyl moiety make it a valuable building block for the development of enantioselective drugs. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and enzymatic resolution, to produce this compound with high enantiomeric purity. These methods have significantly improved the yield and scalability of the synthesis process.

In terms of biological activity, (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate has shown promising results in preclinical studies. It has been investigated for its potential role as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a recent study demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential application in the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Furthermore, the compound's pharmacokinetic properties have been a subject of interest. Researchers have utilized in vitro and in vivo models to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further drug development. However, more extensive toxicological studies are required to fully evaluate its safety profile.

The potential therapeutic applications of (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate extend beyond anti-inflammatory agents. Recent investigations have explored its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with specific neuronal targets has been a focal point of these studies. While the results are preliminary, they open new avenues for research in neuropharmacology.

In conclusion, (R)-Methyl 2-(2-fluorophenyl)-2-hydroxyacetate (CAS: 32174-36-0) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a valuable subject of ongoing studies. Future research should focus on optimizing its synthesis, elucidating its mechanism of action, and conducting comprehensive preclinical evaluations to fully realize its therapeutic potential.